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Compound of Interest

Compound Name: (Pentyloxy)benzene

Cat. No.: B1679550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 4-(pentyloxy)benzaldehyde via

a Williamson ether synthesis. The method involves the reaction of 4-hydroxybenzaldehyde with

1-bromopentane in the presence of a base. This protocol offers a straightforward and efficient

route to obtaining the desired product, which is a valuable intermediate in the synthesis of

various organic molecules, including liquid crystals and pharmacologically active compounds.

[1][2] Included are comprehensive experimental procedures, tables of quantitative data, safety

precautions, and characterization data.

Introduction
4-(pentyloxy)benzaldehyde is an aromatic ether that serves as a key building block in organic

synthesis. Its structure, featuring a reactive aldehyde group and a lipophilic pentyloxy chain,

makes it a versatile precursor for the development of new materials and potential therapeutic

agents. The Williamson ether synthesis is a classic and reliable method for preparing such

ethers, proceeding via an SN2 reaction between an alkoxide and an alkyl halide.[3] This

protocol has been optimized for clarity and reproducibility to aid researchers in obtaining high-

purity 4-(pentyloxy)benzaldehyde.
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Table 1: Reagents and Materials
Reagent/Ma
terial

Chemical
Formula

Molecular
Weight (
g/mol )

Moles
(mmol)

Amount
Supplier
Example

4-

Hydroxybenz

aldehyde

C₇H₆O₂ 122.12 16.4 2.0 g
Sigma-

Aldrich

1-

Bromopentan

e

C₅H₁₁Br 151.04 16.4

2.0 mL

(approx. 2.48

g)

Sigma-

Aldrich

Potassium

Carbonate
K₂CO₃ 138.21 24.6 3.4 g

Sigma-

Aldrich

N,N-

Dimethylform

amide (DMF)

C₃H₇NO 73.09 - 20 mL
Sigma-

Aldrich

Ethyl Acetate C₄H₈O₂ 88.11 - As needed
Fisher

Scientific

Hexane C₆H₁₄ 86.18 - As needed
Fisher

Scientific

Deionized

Water
H₂O 18.02 - As needed -

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 - As needed
Sigma-

Aldrich

Table 2: Product Characterization - 4-
(pentyloxy)benzaldehyde
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Property Value

Molecular Formula C₁₂H₁₆O₂

Molecular Weight 192.25 g/mol [3]

Appearance Colorless to pale yellow liquid[1]

CAS Number 5736-91-4[4]

Boiling Point Not readily available

Solubility
Soluble in organic solvents (e.g., ethanol, ether),

limited solubility in water[1]

Expected Yield ~70-80%

Table 3: Predicted ¹H NMR Spectral Data (400 MHz,
CDCl₃)

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Coupling
Constant (J,
Hz)

9.88 s 1H -CHO -

7.83 d 2H
Ar-H (ortho to -

CHO)
8.8

6.98 d 2H
Ar-H (ortho to -

O)
8.8

4.02 t 2H -OCH₂- 6.6

1.83 quint 2H -OCH₂CH₂- 6.8

1.42 m 4H -CH₂CH₂CH₃ -

0.94 t 3H -CH₃ 7.2

Table 4: Predicted ¹³C NMR Spectral Data (100 MHz,
CDCl₃)
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Chemical Shift (δ, ppm) Assignment

190.7 -CHO

164.2 Ar-C (para to -CHO)

131.9 Ar-C (ortho to -CHO)

129.9 Ar-C (ipso to -CHO)

114.8 Ar-C (ortho to -O)

68.4 -OCH₂-

28.8 -OCH₂CH₂-

28.1 -CH₂CH₂CH₃

22.4 -CH₂CH₃

14.0 -CH₃

Experimental Protocol
Synthesis of 4-(pentyloxy)benzaldehyde

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, combine 4-hydroxybenzaldehyde (2.0 g, 16.4 mmol), potassium carbonate

(3.4 g, 24.6 mmol), and N,N-dimethylformamide (DMF, 20 mL).

Addition of Alkyl Halide: To the stirring suspension, add 1-bromopentane (2.0 mL, 16.4

mmol).

Reaction: Heat the reaction mixture to 100°C and maintain this temperature with constant

stirring for 3 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) using a 4:1 hexane:ethyl acetate eluent system.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour

the reaction mixture into a beaker containing ice-water (approximately 100 mL).

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

ethyl acetate (3 x 50 mL).
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Washing: Combine the organic layers and wash with deionized water (2 x 50 mL) followed by

a saturated sodium chloride (brine) solution (1 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator to yield the

crude product.

Purification: The crude product can be purified by column chromatography on silica gel using

a hexane/ethyl acetate gradient to afford 4-(pentyloxy)benzaldehyde as a colorless to pale

yellow liquid.

Characterization
The identity and purity of the synthesized 4-(pentyloxy)benzaldehyde can be confirmed using

the following techniques:

¹H and ¹³C NMR Spectroscopy: Dissolve a small sample of the purified product in deuterated

chloroform (CDCl₃) and acquire ¹H and ¹³C NMR spectra. The observed chemical shifts,

multiplicities, and coupling constants should be consistent with the data presented in Tables

3 and 4.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the product (192.25 g/mol ).

Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands

for the aldehyde C-H stretch (~2730 and ~2830 cm⁻¹), the aldehyde C=O stretch (~1690

cm⁻¹), and the C-O-C ether stretch (~1250 and ~1020 cm⁻¹).
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Synthesis of 4-(pentyloxy)benzaldehyde Workflow

Reagents

Reaction

Work-up & Purification

Characterization

4-Hydroxybenzaldehyde

Mix Reagents in DMF

1-Bromopentane K2CO3 DMF

Heat at 100°C for 3h

Cool and Quench with Ice-Water

Extract with Ethyl Acetate

Wash with Water and Brine

Dry (MgSO4) and Concentrate

Column Chromatography

1H and 13C NMR Mass Spectrometry IR Spectroscopy

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 4-(pentyloxy)benzaldehyde.
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Safety Precautions
Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

appropriate gloves when handling chemicals.

Ventilation: Perform the reaction in a well-ventilated fume hood.

Handling of Reagents:

N,N-Dimethylformamide (DMF): DMF is a skin and eye irritant and can be harmful if

inhaled or absorbed through the skin. Handle with care in a fume hood.

1-Bromopentane: 1-Bromopentane is flammable and an irritant. Keep away from ignition

sources.

Potassium Carbonate: Potassium carbonate is an irritant. Avoid inhalation of dust and

contact with skin and eyes.

Product Handling: 4-(pentyloxy)benzaldehyde may cause skin and eye irritation. Avoid

breathing vapors.

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocol for the Synthesis of 4-
(pentyloxy)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679550#protocol-for-the-synthesis-of-4-pentyloxy-
benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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